Cas no 1018894-89-7 (4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine)

4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine structure
1018894-89-7 structure
Product Name:4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine
CAS No:1018894-89-7
MF:C12H13N3O
MW:215.251122236252
CID:2143138
Update Time:2023-08-04

4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-(pyridin-4-ylmethoxy)benzene-1,2-diamine
    • NSMDNSWYYJNBOZ-UHFFFAOYSA-N
    • 4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine
    • Inchi: 1S/C12H13N3O/c13-11-2-1-10(7-12(11)14)16-8-9-3-5-15-6-4-9/h1-7H,8,13-14H2
    • InChI Key: NSMDNSWYYJNBOZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CN=CC=1)C1=CC=C(C(=C1)N)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Topological Polar Surface Area: 74.2
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